Cas no 2418645-33-5 (3-(azidomethyl)-5-(fluorosulfonyl)oxy-4-methylbenzene-1-sulfonyl chloride)

• Product Name: 3-(azidomethyl)-5-(fluorosulfonyl)oxy-4-methylbenzene-1-sulfonyl chloride
• CAS No: 2418645-33-5
• MF: C₈H₇ClFN₃O₅S₂
• MW: 343.739681482315
• CID: 5676118
• PubChem ID: 165771628
• Update Time: 2025-10-21

3-(azidomethyl)-5-(fluorosulfonyl)oxy-4-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-26628038
• 2418645-33-5
• 3-(azidomethyl)-5-[(fluorosulfonyl)oxy]-4-methylbenzene-1-sulfonyl chloride
• 3-(azidomethyl)-5-(fluorosulfonyl)oxy-4-methylbenzene-1-sulfonyl chloride

• Inchi： 1S/C8H7ClFN3O5S2/c1-5-6(4-12-13-11)2-7(19(9,14)15)3-8(5)18-20(10,16)17/h2-3H,4H2,1H3
• InChI Key： CXOHVDFHNULEDA-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(C)=C(CN=[N+]=[N-])C=1)OS(=O)(=O)F)(=O)=O

Computed Properties

• Exact Mass: 342.9499685g/mol
• Monoisotopic Mass: 342.9499685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 109Ų

Additional information on 3-(azidomethyl)-5-(fluorosulfonyl)oxy-4-methylbenzene-1-sulfonyl chloride

3-(Azidomethyl)-5-(Fluorosulfonyl)oxy-4-Methylbenzene-1-Sulfonyl Chloride: A Comprehensive Overview

The compound 3-(azidomethyl)-5-(fluorosulfonyl)oxy-4-methylbenzene-1-sulfonyl chloride (CAS No. 2418645-33-5) is a highly specialized organic compound with significant applications in modern chemistry. This compound is characterized by its complex structure, which includes an azidomethyl group, a fluorosulfonyl oxy group, and a sulfonyl chloride moiety. The combination of these functional groups makes it a versatile building block in organic synthesis, particularly in the development of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of azidomethyl groups in click chemistry reactions, where they serve as valuable precursors for the formation of stable azide-containing compounds. The presence of the fluorosulfonyl oxy group further enhances the reactivity and selectivity of this compound, making it an ideal candidate for various transformations. Moreover, the sulfonyl chloride moiety is known for its ability to act as an activating agent in nucleophilic substitutions, enabling the formation of diverse sulfonate esters and other derivatives.

In terms of synthesis, 3-(azidomethyl)-5-(fluorosulfonyl)oxy-4-methylbenzene-1-sulfonyl chloride is typically prepared through a multi-step process involving Friedel-Crafts acylation, sulfonation, and subsequent functionalization. The use of fluorine-containing reagents during the synthesis contributes to the unique electronic properties of the compound, which are critical for its applications in areas such as drug discovery and material science.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that azidomethyl-containing compounds can be effectively incorporated into peptide frameworks, leading to novel therapeutic agents with improved pharmacokinetic profiles. Additionally, the fluorosulfonyl oxy group has been shown to enhance the stability and bioavailability of such molecules, making them more suitable for clinical applications.

Another area where this compound has shown significant potential is in the development of advanced materials. The sulfonyl chloride moiety enables the formation of high-performance polymers and coatings with exceptional thermal and chemical resistance. Recent advancements in polymer chemistry have leveraged this property to create materials that are resistant to harsh environmental conditions, making them ideal for aerospace and automotive industries.

Furthermore, the unique combination of functional groups in 3-(azidomethyl)-5-(fluorosulfonyl)oxy-4-methylbenzene-1-sulfonyl chloride has opened new avenues for cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures with high precision and efficiency. By utilizing modern catalytic systems, chemists can now achieve unprecedented levels of control over reaction pathways, leading to the synthesis of highly functionalized compounds.

In conclusion, 3-(azidomethyl)-5-(fluorosulfonyl)oxy-4-methylbenzene-1-sulfonyl chloride (CAS No. 2418645-33-5) is a versatile and valuable compound with a wide range of applications in contemporary chemistry. Its unique structure and reactivity make it an indispensable tool for researchers working in drug discovery, material science, and organic synthesis. As ongoing research continues to uncover new possibilities for this compound, its role in advancing chemical innovation is expected to grow significantly.